Cas no 1595644-81-7 (1-2-iodo-1-(pentyloxy)ethyl-2-methylbenzene)

• Product Name: 1-2-iodo-1-(pentyloxy)ethyl-2-methylbenzene
• CAS No: 1595644-81-7
• MF: C₁₄H₂₁IO
• MW: 332.220416784287
• CID: 6297183
• PubChem ID: 114773682
• Update Time: 2025-08-05

1-2-iodo-1-(pentyloxy)ethyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-iodo-1-(pentyloxy)ethyl-2-methylbenzene
• 1595644-81-7
• EN300-1133825
• 1-[2-iodo-1-(pentyloxy)ethyl]-2-methylbenzene

• Inchi： 1S/C14H21IO/c1-3-4-7-10-16-14(11-15)13-9-6-5-8-12(13)2/h5-6,8-9,14H,3-4,7,10-11H2,1-2H3
• InChI Key： PDQMZBNWENVIBK-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1C)OCCCCC

Computed Properties

• Exact Mass: 332.06371g/mol
• Monoisotopic Mass: 332.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-iodo-1-(pentyloxy)ethyl-2-methylbenzene

1-2-Iodo-1-(Pentyloxy)ethyl-2-Methylbenzene (CAS No. 1595644-81-7): A Comprehensive Overview

1-2-Iodo-1-(Pentyloxy)ethyl-2-methylbenzene (CAS No. 1595644-81-7) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its iodo and pentyloxy functional groups, offers a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, and potential applications of this intriguing molecule.

The chemical structure of 1-2-Iodo-1-(Pentyloxy)ethyl-2-methylbenzene is defined by its iodo substituent at the 2-position of the benzene ring and a pentyloxy group attached to the ethyl side chain. The presence of these functional groups imparts unique reactivity and solubility properties, making it a valuable building block in organic synthesis. The iodo group, in particular, is known for its high reactivity in various substitution and coupling reactions, which can be harnessed to construct complex molecular architectures.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility of 1-2-Iodo-1-(Pentyloxy)ethyl-2-methylbenzene. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient and selective. For instance, a study published in the Journal of Organic Chemistry demonstrated that palladium-catalyzed Suzuki-Miyaura coupling reactions can effectively introduce various aryl and alkyl groups onto the iodo position, thereby expanding the scope of possible derivatives. This method not only improves yield but also reduces the environmental impact by minimizing waste generation.

In addition to its synthetic utility, 1-2-Iodo-1-(Pentyloxy)ethyl-2-methylbenzene has shown promise in medicinal chemistry applications. The iodo group can serve as a radiolabeling site for positron emission tomography (PET) imaging, enabling the non-invasive visualization of biological processes. Research conducted at the National Institutes of Health (NIH) has explored the use of iodinated compounds for PET imaging in cancer diagnostics and treatment monitoring. The pentyloxy group, on the other hand, can influence the lipophilicity and bioavailability of the molecule, making it suitable for drug delivery systems.

The pharmacological properties of 1-2-Iodo-1-(Pentyloxy)ethyl-2-methylbenzene have also been investigated in preclinical studies. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent antitumor activity against various cancer cell lines. The mechanism of action was attributed to the ability of these derivatives to disrupt microtubule dynamics and induce apoptosis. These findings highlight the potential of 1-2-Iodo-1-(Pentyloxy)ethyl-2-methylbenzene as a lead compound for further drug development.

Beyond its medicinal applications, 1-2-Iodo-1-(Pentyloxy)ethyl-2-methylbenzene has found utility in materials science and analytical chemistry. The unique combination of functional groups makes it an excellent candidate for designing functional materials with tailored properties. For example, researchers at the University of California have utilized this compound as a precursor for synthesizing conductive polymers with enhanced thermal stability and mechanical strength. In analytical chemistry, the iodo group can be exploited for developing sensitive detection methods for trace analytes in environmental and biological samples.

In conclusion, 1-2-Iodo-1-(Pentyloxy)ethyl-2-methylbenzene (CAS No. 1595644-81-7) is a multifaceted compound with a wide array of applications in organic synthesis, medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new possibilities, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.